Cas no 2320684-78-2 (2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide
• CAS No: 2320684-78-2
• MF: C₁₉H₁₆ClN₃O
• MW: 337.802843093872
• CID: 6085415
• PubChem ID: 122261795
• Update Time: 2025-11-06

2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide
• AKOS032716307
• 2320684-78-2
• 2-(4-chlorophenyl)-N-[(6-phenylpyrimidin-4-yl)methyl]acetamide
• 2-(4-chlorophenyl)-N-((6-phenylpyrimidin-4-yl)methyl)acetamide
• F6495-9326

• Inchi： 1S/C19H16ClN3O/c20-16-8-6-14(7-9-16)10-19(24)21-12-17-11-18(23-13-22-17)15-4-2-1-3-5-15/h1-9,11,13H,10,12H2,(H,21,24)
• InChI Key： YWJVZUPLFYRENV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1C=C(C2C=CC=CC=2)N=CN=1)=O

Computed Properties

• Exact Mass: 337.0981898g/mol
• Monoisotopic Mass: 337.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide (CAS No. 2320684-78-2)

2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide (CAS No. 2320684-78-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrimidine core linked to a chlorophenyl group via an acetamide bridge, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery and precision medicine.

The molecular structure of 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide combines aromatic and heterocyclic motifs, which are often associated with enhanced binding affinity and selectivity in biological systems. This characteristic has led to its exploration in cancer therapeutics, neurodegenerative disease research, and even antimicrobial agents. Given the rising global demand for novel small-molecule drugs, this compound’s versatility positions it as a subject of ongoing structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 2320684-78-2 has also been evaluated for its compatibility with catalytic methods and solvent-free reactions. These approaches address growing concerns about environmental impact and cost efficiency in industrial-scale production. Additionally, its stability under varying pH conditions makes it a viable candidate for formulation development, a topic frequently searched by professionals in pharmaceutical manufacturing.

From a computational chemistry perspective, 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide has been modeled using molecular docking and quantum mechanical calculations to predict its interactions with biological targets. Such studies are crucial for virtual screening pipelines, a hot topic in AI-driven drug design. The compound’s logP and polar surface area values further suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, a key consideration in preclinical development.

Beyond therapeutics, this compound’s agrochemical potential is being explored, particularly in pest control and plant growth regulation. Its structural similarity to known herbicides and fungicides has prompted investigations into its efficacy against resistant strains, a pressing issue in modern agriculture. These applications resonate with searches related to sustainable farming and crop protection technologies.

Analytical methods for characterizing CAS No. 2320684-78-2 typically involve HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research purposes. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control. This aligns with the increasing demand for standardized protocols in chemical analysis, a recurring theme in academic and industrial forums.

In summary, 2-(4-chlorophenyl)-N-(6-phenylpyrimidin-4-yl)methylacetamide represents a multifaceted compound with applications spanning drug discovery, agrochemical innovation, and materials science. Its relevance to contemporary research trends—such as AI-aided molecular design, green synthesis, and resilient agriculture—ensures its continued prominence in scientific literature and patent filings. For researchers seeking high-quality reference standards or custom synthesis services, this compound offers a compelling case study in interdisciplinary innovation.